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Compound of Interest

Compound Name: Vanadium(4+) tetraformate

Cat. No.: B15175026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of

Vanadium(IV) tetraformate as a precursor in the synthesis of advanced vanadium-based

materials. While direct literature on Vanadium(IV) tetraformate is scarce, this document

leverages data from the closely related and more extensively studied vanadyl formate

[VO(HCOO)₂·H₂O] to provide detailed protocols and expected outcomes. Vanadium oxides are

of significant interest for applications ranging from catalysis and energy storage to smart

materials.

Introduction to Vanadium(IV) Tetraformate as a
Precursor
Vanadium(IV) tetraformate, with the chemical formula V(HCOO)₄, is a metal-organic compound

that can serve as a valuable precursor for the synthesis of various vanadium oxides (VOₓ). The

primary advantage of using such a precursor lies in the ability to achieve a uniform distribution

of vanadium atoms at a molecular level, which can lead to the formation of homogenous, high-

purity materials at relatively lower temperatures compared to traditional solid-state methods.

The formate ligands are readily decomposed upon heating, leaving behind a reactive vanadium

oxide species.

Key Properties of Vanadium(IV) Tetraformate:
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Property Value Reference

Molecular Formula C₄H₄O₈V [1]

Molecular Weight 231.01 g/mol [1]

CAS Number 60676-73-5 [1]

Synthesis of Vanadium Oxides via Thermal
Decomposition
The most straightforward application of Vanadium(IV) tetraformate is its use as a precursor for

the thermal decomposition synthesis of vanadium oxides. The oxidation state of the final

vanadium oxide product can be controlled by the temperature and atmosphere of the

calcination process. For instance, decomposition in an inert atmosphere is expected to yield

lower oxidation state oxides like V₂O₃, while decomposition in air will likely lead to the formation

of V₂O₅.

A logical workflow for this process is outlined below:
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Precursor Synthesis

Material Synthesis Characterization
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Vanadium(IV) Tetraformate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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